Cas no 2137720-60-4 (4-(1-Ethoxyethenyl)-3-fluorobenzoic acid)

• Product Name: 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid
• CAS No: 2137720-60-4
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 6564370
• PubChem ID: 165464408
• Update Time: 2025-06-25

4-(1-Ethoxyethenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethenyl)-3-fluorobenzoic acid
• EN300-803360
• 2137720-60-4
• 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid

• Inchi： 1S/C11H11FO3/c1-3-15-7(2)9-5-4-8(11(13)14)6-10(9)12/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key： STRXVOFJBSLDOJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C(=C)OCC

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid

4-(1-Ethoxyethenyl)-3-fluorobenzoic Acid (CAS No. 2137720-60-4): A Comprehensive Overview

4-(1-Ethoxyethenyl)-3-fluorobenzoic acid (CAS No. 2137720-60-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its fluorinated benzene ring and ethoxyethenyl substituent, offers a promising platform for the development of new pharmaceuticals and materials.

The synthesis of 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid involves a series of well-defined chemical reactions, including the formation of the ethoxyethenyl group and the introduction of the fluorine atom. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, making the compound more accessible for further research and industrial applications.

In terms of its physical properties, 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The biological activity of 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid has been a subject of extensive investigation. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate specific enzymes and receptors has been explored in the context of drug discovery.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. The researchers found that the compound effectively reduced COX-2 activity in vitro, suggesting its potential as a therapeutic agent for conditions such as osteoarthritis and rheumatoid arthritis.

Beyond its anti-inflammatory properties, 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated for its ability to inhibit cancer cell proliferation. In vitro studies have demonstrated that the compound can selectively target certain cancer cell lines, potentially offering a new approach to cancer therapy.

The structural features of 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid, particularly the presence of the fluorine atom and the ethoxyethenyl group, contribute to its unique biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. The ethoxyethenyl group, on the other hand, can influence the conformational flexibility and binding affinity of the molecule to its target proteins.

In addition to its medicinal applications, 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid has potential uses in materials science. Its ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

The environmental impact of 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid is another important consideration. Recent studies have evaluated its biodegradability and toxicity to ensure that it can be safely used in various applications without causing harm to ecosystems. Preliminary results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms.

In conclusion, 4-(1-Ethoxyethenyl)-3-fluorobenzoic acid (CAS No. 2137720-60-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.